![molecular formula C21H22N4O2S B2688189 1-(4-Benzylpiperidin-1-yl)-2-((5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)thio)ethanone CAS No. 899945-77-8](/img/structure/B2688189.png)
1-(4-Benzylpiperidin-1-yl)-2-((5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)thio)ethanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
1-(4-Benzylpiperidin-1-yl)-2-((5-(pyridin-4-yl)-1,3,4-oxadiazol-2-yl)thio)ethanone is a useful research compound. Its molecular formula is C21H22N4O2S and its molecular weight is 394.49. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Antiviral and Antimicrobial Applications
- Compounds derived from similar structures, especially those incorporating the 1,3,4-oxadiazole moiety, have been synthesized and evaluated for their antiviral and antimicrobial activities. For example, derivatives of 1,3,4-oxadiazole have shown significant antimicrobial activity against a range of microbial strains, indicating the potential for these compounds to be developed into new antimicrobial agents (Salimon, Salih, & Hussien, 2011).
Anticancer Agents
- Some derivatives of 1,3,4-oxadiazole and related heterocycles have demonstrated promising anticancer activities in preliminary screenings. The specific structural modifications on the core heterocyclic rings influence their biological activity, offering a pathway for the design of novel anticancer drugs (Abu‐Hashem & Aly, 2017).
Chemical Synthesis and Characterization
- The synthesis and chemical characterization of new diheteroaryl compounds, including those with thienothiophene derivatives, have been reported, highlighting the versatility of 1,3,4-oxadiazole derivatives in the synthesis of complex heterocyclic structures with potential for various scientific applications (Mabkhot, Al-Majid, & Alamary, 2011).
Enzymatic Studies and Drug Metabolism
- Investigations into the metabolic pathways of compounds containing oxadiazole rings have provided valuable insights into their biotransformation, which is crucial for the development of pharmaceutical agents with optimized pharmacokinetic properties (Yoo et al., 2008).
Material Science Applications
- The incorporation of 1,3,4-oxadiazole and related heterocyclic motifs into polymers has been explored for the removal of heavy metal ions from aqueous solutions, showcasing the potential of these compounds in environmental applications (Mansoori & Ghanbari, 2015).
properties
IUPAC Name |
1-(4-benzylpiperidin-1-yl)-2-[(5-pyridin-4-yl-1,3,4-oxadiazol-2-yl)sulfanyl]ethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O2S/c26-19(15-28-21-24-23-20(27-21)18-6-10-22-11-7-18)25-12-8-17(9-13-25)14-16-4-2-1-3-5-16/h1-7,10-11,17H,8-9,12-15H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IFSUZQRUIZUIJU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCC1CC2=CC=CC=C2)C(=O)CSC3=NN=C(O3)C4=CC=NC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
394.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.